Cas no 113952-83-3 ([4-[3-(1-benzoylpiperidin-4-yl)propyl]piperidin-1-yl]-phenylmethanone)

• Product Name: [4-[3-(1-benzoylpiperidin-4-yl)propyl]piperidin-1-yl]-phenylmethanone
• CAS No: 113952-83-3
• MF: C₂₇H₃₄N₂O₂
• MW: 418.571067333221
• CID: 2611969
• PubChem ID: 5123235
• Update Time: 2025-04-21

[4-[3-(1-benzoylpiperidin-4-yl)propyl]piperidin-1-yl]-phenylmethanone Chemical and Physical Properties

Names and Identifiers

• [4-[3-(1-benzoylpiperidin-4-yl)propyl]piperidin-1-yl]-phenylmethanone
• DTXSID20408544
• Piperidine, 4,4'-(1,3-propanediyl)bis[1-benzoyl-
• 113952-83-3

• Inchi： 1S/C27H34N2O2/c30-26(24-10-3-1-4-11-24)28-18-14-22(15-19-28)8-7-9-23-16-20-29(21-17-23)27(31)25-12-5-2-6-13-25/h1-6,10-13,22-23H,7-9,14-21H2
• InChI Key： KIHMFMPNMPURKP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1CCC(CC1)CCCC1CCN(C(C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 418.262028332Da
• Monoisotopic Mass: 418.262028332Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 40.6Ų